Cas no 1804373-30-5 (Ethyl 4-cyano-3-(difluoromethyl)-6-fluoropyridine-2-acetate)

• Product Name: Ethyl 4-cyano-3-(difluoromethyl)-6-fluoropyridine-2-acetate
• CAS No: 1804373-30-5
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4874914
• Update Time: 2025-06-11

Ethyl 4-cyano-3-(difluoromethyl)-6-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-(difluoromethyl)-6-fluoropyridine-2-acetate

• Inchi： 1S/C11H9F3N2O2/c1-2-18-9(17)4-7-10(11(13)14)6(5-15)3-8(12)16-7/h3,11H,2,4H2,1H3
• InChI Key： LXMBVIUYOOVIIF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(N=C1CC(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-3-(difluoromethyl)-6-fluoropyridine-2-acetate

Comprehensive Overview of Ethyl 4-cyano-3-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1804373-30-5)

Ethyl 4-cyano-3-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1804373-30-5) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a fluorinated pyridine core with a cyano group and an ester functionality, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₁H₉F₃N₂O₂, highlights its potential for applications in drug discovery and crop protection.

Recent studies emphasize the growing demand for fluorinated heterocycles like Ethyl 4-cyano-3-(difluoromethyl)-6-fluoropyridine-2-acetate, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for kinase inhibitors and antimicrobial agents. The compound’s difluoromethyl group is a key structural motif, often associated with improved lipophilicity and target binding affinity—a hot topic in medicinal chemistry optimization.

From an industrial perspective, scalability and synthetic routes for CAS 1804373-30-5 are frequently searched topics. Optimized protocols using Pd-catalyzed cross-coupling or nucleophilic aromatic substitution (SNAr) have been explored to improve yield and purity. Environmental concerns also drive interest in green chemistry approaches for its production, aligning with the pharmaceutical industry’s push toward sustainable practices.

The compound’s spectral data (e.g., ¹H/¹⁹F NMR, LC-MS) and crystallographic properties are critical for quality control. Analytical chemists often query its chromatographic separation methods, as the presence of multiple polar groups (cyano, ester, and fluorine) requires tailored HPLC or UPLC conditions. These technical aspects are vital for regulatory compliance in API manufacturing.

Emerging trends link Ethyl 4-cyano-3-(difluoromethyl)-6-fluoropyridine-2-acetate to precision agriculture, where its derivatives show promise as eco-friendly pesticides. Searches for "fluoropyridine-based agrochemicals" have surged, reflecting the shift toward low-residue crop solutions. Additionally, computational studies (in silico modeling) of this compound’s interactions with biological targets are a focal point for AI-driven drug design platforms.

Storage and handling guidelines for CAS 1804373-30-5 emphasize stability under inert atmospheres, with recommendations to avoid prolonged exposure to moisture. While not classified as hazardous, its hygroscopic nature necessitates proper packaging—a detail frequently overlooked in procurement discussions.

In summary, Ethyl 4-cyano-3-(difluoromethyl)-6-fluoropyridine-2-acetate represents a convergence of pharmaceutical innovation and sustainable chemistry. Its multifaceted applications and synthetic adaptability position it as a compound of significant industrial and academic interest, with ongoing research likely to expand its utility further.